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Introduction
ent-Thiamphenicol, the enantiomer of the broad-spectrum antibiotic Thiamphenicol, is a

compound of significant interest in pharmaceutical research. As a methyl-sulfonyl derivative of

Chloramphenicol, it exhibits a notable safety profile, particularly concerning the reduced risk of

aplastic anemia.[1] A thorough understanding of its physicochemical properties is paramount

for formulation development, pharmacokinetic profiling, and ensuring therapeutic efficacy. This

technical guide provides a comprehensive overview of the core physicochemical characteristics

of ent-Thiamphenicol, detailed experimental methodologies for their determination, and visual

representations of its mechanism of action and experimental workflows.

Physicochemical Properties of ent-Thiamphenicol
The following tables summarize the key physicochemical properties of ent-Thiamphenicol,
compiled from various scientific sources. As the enantiomer of Thiamphenicol, its physical and

chemical properties are generally expected to be identical, with the exception of its interaction

with polarized light.
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Identifier Value Reference

IUPAC Name

2,2-dichloro-N-[(1S,2S)-1,3-

dihydroxy-1-(4-

methylsulfonylphenyl)propan-

2-yl]acetamide

[2]

CAS Number 19934-71-5 [3]

Molecular Formula C₁₂H₁₅Cl₂NO₅S [3]

Molecular Weight 356.22 g/mol [3]

Property Value Reference

Melting Point 163-166 °C

pKa (Strongest Acidic) 11.05 (Predicted)

logP -0.3 (Calculated)

Appearance
White to off-white crystalline

powder

Solvent Solubility Reference

Water Slightly soluble

Ethanol 50 mg/mL

DMSO ~30 mg/mL

Dimethylformamide (DMF) ~30 mg/mL

Acetonitrile Soluble

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL
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Spectroscopic Data Value Reference

UV λmax (in Ethanol) 225, 266 nm

UV λmax (in Water) 224 nm

IR Specific Peak (in Methanol) 1694.1 cm⁻¹

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible determination of

physicochemical properties. Below are protocols for key experiments.

Determination of Melting Point
The melting point of ent-Thiamphenicol can be determined using a standard capillary melting

point apparatus.

Methodology:

A small amount of finely powdered ent-Thiamphenicol is packed into a capillary tube to a

height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a rate of 10-20 °C/min initially, and then the rate is reduced to 1-2

°C/min as the temperature approaches the expected melting point.

The temperature at which the substance first begins to melt (the point of collapse) and the

temperature at which the substance is completely liquid are recorded as the melting range.

Determination of Solubility
The solubility of ent-Thiamphenicol in various solvents can be determined using the

isothermal shake-flask method.

Methodology:
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An excess amount of ent-Thiamphenicol is added to a known volume of the selected

solvent in a sealed flask.

The flask is agitated in a constant temperature water bath (e.g., 25 °C) for a sufficient period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After agitation, the suspension is allowed to settle, and an aliquot of the supernatant is

carefully withdrawn using a syringe fitted with a suitable filter (e.g., 0.45 µm) to remove any

undissolved solid.

The concentration of ent-Thiamphenicol in the filtrate is then determined by a validated

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration.

Methodology:

A known concentration of ent-Thiamphenicol is dissolved in a suitable solvent system (e.g.,

a mixture of water and a co-solvent like methanol to ensure solubility).

The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH)

while the pH is continuously monitored with a calibrated pH meter.

A titration curve is generated by plotting the pH of the solution against the volume of titrant

added.

The pKa is determined from the pH at the half-equivalence point of the titration curve.

Determination of logP (Octanol-Water Partition
Coefficient)
The partition coefficient (logP) can be determined using the shake-flask method.

Methodology:
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A solution of ent-Thiamphenicol of known concentration is prepared in either n-octanol or

water.

Equal volumes of n-octanol and water (pre-saturated with each other) are added to a flask

containing the ent-Thiamphenicol solution.

The flask is shaken vigorously for a set period to allow for partitioning of the analyte between

the two phases and then centrifuged to ensure complete phase separation.

The concentration of ent-Thiamphenicol in both the aqueous and n-octanol phases is

determined using a suitable analytical method (e.g., HPLC-UV).

The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this

value.

Visualizations
Mechanism of Action
ent-Thiamphenicol, like its stereoisomer, exerts its antibacterial effect by inhibiting protein

synthesis in bacteria. The following diagram illustrates this pathway.
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Caption: Mechanism of action of ent-Thiamphenicol.
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Experimental Workflow: Solubility Determination
The following diagram outlines a typical workflow for determining the solubility of ent-
Thiamphenicol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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